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Compound of Interest

Compound Name: Fiscalin C

Cat. No.: B3044249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fiscalin C is a naturally occurring alkaloid initially isolated from the fungus Neosartorya

fischeri. Subsequent research has also identified it as a metabolite from the marine-derived

fungus Stenotrophomonas maltophilia.[1] As a member of the pyrazinoquinazoline alkaloid

family, Fiscalin C has garnered interest in the scientific community for its notable biological

activities. This document provides essential guidelines for the safe handling, storage, and use

of Fiscalin C powder in a laboratory setting.

Biological Activity
Fiscalin C has been identified as an inhibitor of substance P binding to the human neurokinin-1

(NK-1) receptor, with a reported Ki value of 68 µM.[1] The NK-1 receptor signaling pathway is

implicated in numerous physiological processes, including pain transmission, inflammation, and

mood regulation. Additionally, Fiscalin C has demonstrated cytotoxic effects against human

rhabdomyosarcoma (RD) and human colon cancer (HCT116) cell lines, suggesting potential

applications in oncology research.

Physicochemical Properties
A summary of the known physicochemical properties of Fiscalin C is provided in the table

below.
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Property Data

CAS Number 149008-36-6

Molecular Formula C₂₈H₂₈N₄O₄

Molecular Weight 484.55 g/mol

Appearance Off-white to pale yellow powder

Solubility

Soluble in Dimethyl Sulfoxide (DMSO). Limited

solubility in polar solvents like water. Empirical

testing is recommended for other organic

solvents.

Purity
≥98% (as typically supplied for research

purposes)

Hazard Communication
As a bioactive alkaloid powder, Fiscalin C should be handled with care. While a specific Safety

Data Sheet (SDS) for Fiscalin C is not readily available, general precautions for handling

potent cytotoxic and neuroactive compounds should be strictly followed.

Potential Hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Irritation: May cause skin, eye, and respiratory tract irritation.

Chronic Effects: The long-term toxicological properties have not been fully investigated.

Handling and Storage Guidelines
Proper handling and storage are crucial to maintain the integrity of Fiscalin C and ensure the

safety of laboratory personnel.

Handling and Personal Protective Equipment (PPE)
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To minimize exposure, all handling of Fiscalin C powder should be conducted in a designated

area, such as a chemical fume hood or a biological safety cabinet.

Recommended PPE:

Gloves: Nitrile or latex gloves should be worn at all times.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Lab Coat: A buttoned lab coat should be worn to protect clothing.

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved respirator is recommended.

Handling Workflow:

Figure 1: Workflow for Safe Handling of Fiscalin C Powder.

Storage Conditions
Proper storage is essential to prevent degradation of Fiscalin C.

Parameter Recommended Condition

Temperature
Short-term (weeks): 4°CLong-term (months to

years): -20°C or -80°C

Atmosphere

Store in a tightly sealed container under an inert

atmosphere (e.g., argon or nitrogen) to prevent

oxidation.

Light
Protect from light. Use amber vials or store in a

dark location.

Humidity
Store in a dry environment. A desiccator can be

used to minimize moisture exposure.

Stability
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The stability of Fiscalin C in solution is not extensively documented. As a general guideline for

alkaloids, solutions in organic solvents like DMSO are more stable than aqueous solutions. For

long-term storage, it is recommended to store stock solutions at -20°C or -80°C in small

aliquots to avoid repeated freeze-thaw cycles. The stability of Fiscalin C under specific

experimental conditions should be empirically determined.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing: Tare a sterile, amber microcentrifuge tube on an analytical balance.

Weighing: Carefully add the desired amount of Fiscalin C powder to the tube inside a

chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.8455 mg of Fiscalin C.

Solubilization: Add the appropriate volume of anhydrous DMSO to the tube. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution until the Fiscalin C powder is completely dissolved. Gentle

warming (e.g., 37°C) may be applied to aid dissolution.

Storage: Store the stock solution in small aliquots at -20°C or -80°C.

In Vitro Cell-Based Assay Protocol (General)
This protocol provides a general framework for treating cultured cells with Fiscalin C.

Cell Seeding: Plate cells in a suitable multi-well plate at a density that will ensure they are in

the exponential growth phase at the time of treatment.

Cell Culture: Incubate the cells under standard conditions (e.g., 37°C, 5% CO₂) until they

reach the desired confluency.

Preparation of Working Solutions: Dilute the Fiscalin C stock solution in cell culture medium

to the final desired concentrations. It is important to ensure the final DMSO concentration is

consistent across all treatment groups and is non-toxic to the cells (typically ≤ 0.5%).
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Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the various concentrations of Fiscalin C. Include a vehicle control (medium with

the same concentration of DMSO but no Fiscalin C).

Incubation: Incubate the cells for the desired treatment duration.

Assay: Perform the desired downstream analysis, such as a cell viability assay (e.g., MTT or

CellTiter-Glo®), western blotting, or RT-qPCR.

Hypothetical Signaling Pathway
The following diagram illustrates a hypothetical signaling pathway that could be modulated by

Fiscalin C, based on its known activity as a Neurokinin-1 (NK-1) receptor antagonist.

Figure 2: Hypothetical Inhibition of the NK-1 Receptor Pathway by Fiscalin C.

Disclaimer
This document is intended for informational purposes only and is not a substitute for a formal

Safety Data Sheet (SDS). All laboratory personnel should be trained in the safe handling of

chemical compounds and should consult with their institution's Environmental Health and

Safety (EHS) department for specific guidance. The user is solely responsible for determining

the suitability of Fiscalin C for their particular application and for taking all necessary

precautions to ensure safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Fiscalin C Powder].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044249#handling-and-storage-guidelines-for-
fiscalin-c-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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